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Compound of Interest

Compound Name:
5-(t-

Butyloxycarbonylmethoxy)uridine

Cat. No.: B15583289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(t-Butyloxycarbonylmethoxy)uridine is a modified nucleoside, specifically a derivative of

uridine. It serves as a crucial intermediate in the synthesis of other modified nucleosides, most

notably 5-carboxymethoxyuridine, which is found in the anticodon of certain transfer RNAs

(tRNAs). The t-butyloxycarbonyl (Boc) protecting group offers a strategic advantage in multi-

step organic syntheses, particularly in the construction of modified oligonucleotides for

therapeutic and research applications. This guide provides an in-depth overview of the

chemical properties, synthesis, and analysis of 5-(t-Butyloxycarbonylmethoxy)uridine,

highlighting its significance in the context of tRNA modification and drug development.

Chemical and Physical Properties
The fundamental chemical and physical properties of 5-(t-Butyloxycarbonylmethoxy)uridine
are summarized in the table below. These properties are essential for its handling,

characterization, and application in synthetic chemistry.
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Property Value Reference

Molecular Formula C₁₅H₂₂N₂O₉ [1]

Molecular Weight 374.34 g/mol [1]

Appearance White to off-white solid

Melting Point Not available

Boiling Point Not available

Solubility

Soluble in polar organic

solvents such as

dimethylformamide (DMF) and

methanol.

Stability

Stable under standard

laboratory conditions. The Boc

group is labile to strong acids.

Synthesis and Purification
The synthesis of 5-(t-Butyloxycarbonylmethoxy)uridine is typically achieved through the

alkylation of a suitably protected uridine derivative. A general synthetic approach is outlined

below.

Experimental Protocol: Synthesis of 5-(t-
Butyloxycarbonylmethoxy)uridine
This protocol is a representative method adapted from general procedures for the synthesis of

5-substituted uridine derivatives.

Materials:

2',3'-O-Isopropylideneuridine

Sodium hydride (NaH)

t-Butyl bromoacetate
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Anhydrous Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Hexane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Protection of Uridine: Start with a uridine derivative where the 2' and 3' hydroxyl groups are

protected, for example, with an isopropylidene group, to prevent side reactions.

Alkylation: Dissolve 2',3'-O-isopropylideneuridine in anhydrous DMF. Add sodium hydride

(NaH) portion-wise at 0 °C to generate the alkoxide.

After stirring for a short period, add t-butyl bromoacetate to the reaction mixture.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitored by Thin Layer Chromatography - TLC).

Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of

NaHCO₃.

Extract the aqueous layer with ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate

under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a gradient of

ethyl acetate in hexane to afford 5-(t-Butyloxycarbonylmethoxy)-2',3'-O-

isopropylideneuridine.
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Deprotection: The isopropylidene protecting group can be removed using acidic conditions

(e.g., trifluoroacetic acid in water) to yield 5-(t-Butyloxycarbonylmethoxy)uridine.

Purification:

The final compound is typically purified by column chromatography on silica gel. The choice of

eluent system will depend on the polarity of the specific protected intermediate. A common

system is a gradient of methanol in dichloromethane.

Analytical Characterization
The structure and purity of 5-(t-Butyloxycarbonylmethoxy)uridine are confirmed using

standard analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure.

Expected ¹H NMR Spectral Data (in DMSO-d₆):

H-6 (uracil): A singlet or doublet around 7.8-8.0 ppm.

H-1' (ribose): A doublet around 5.8-6.0 ppm.

Ribose protons (H-2', H-3', H-4', H-5'): A series of multiplets between 3.5 and 4.5 ppm.

-OCH₂- (ether linkage): A singlet around 4.5-4.7 ppm.

t-Butyl group: A singlet at approximately 1.4 ppm.

Expected ¹³C NMR Spectral Data (in DMSO-d₆):

Carbonyl carbons (C2, C4): Resonances in the range of 150-165 ppm.

C-6 (uracil): Around 140 ppm.

C-5 (uracil): Around 110 ppm.
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Anomeric carbon (C-1'): Around 88-90 ppm.

Ribose carbons (C-2', C-3', C-4', C-5'): In the range of 60-85 ppm.

-OCH₂- (ether linkage): Around 65-70 ppm.

Quaternary carbon of t-Butyl group: Around 80-82 ppm.

Methyl carbons of t-Butyl group: Around 28 ppm.

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the compound. For 5-(t-
Butyloxycarbonylmethoxy)uridine (C₁₅H₂₂N₂O₉), the expected exact mass is 374.1325

g/mol . Electrospray ionization (ESI) is a common technique for this analysis.

Biological Relevance and Applications
5-(t-Butyloxycarbonylmethoxy)uridine is primarily a synthetic precursor to 5-

carboxymethoxyuridine (cmo⁵U). cmo⁵U is a post-transcriptionally modified nucleoside found at

the wobble position (position 34) of the anticodon in several bacterial tRNAs.[2][3] This

modification plays a critical role in expanding the decoding capacity of the tRNA, allowing it to

recognize multiple codons.[2]

The biosynthesis of cmo⁵U is part of a complex tRNA modification pathway. In Gram-negative

bacteria, this pathway involves the enzymatic conversion of a precursor uridine in the tRNA.[4]

[5] The study of these pathways and the functional roles of modified nucleosides often requires

the chemical synthesis of modified tRNA fragments.

Role in Oligonucleotide Synthesis
The Boc-protected form, 5-(t-Butyloxycarbonylmethoxy)uridine, is valuable for the solid-

phase synthesis of RNA oligonucleotides containing cmo⁵U. The Boc group protects the

carboxylic acid functionality during the coupling steps of oligonucleotide synthesis and can be

readily removed under specific acidic conditions that do not cleave the oligonucleotide from the

solid support or remove other protecting groups.
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Below is a diagram illustrating the general workflow for incorporating a modified nucleoside like

5-carboxymethoxyuridine into an RNA strand using a protected precursor.

5-(t-Butyloxycarbonylmethoxy)uridine
(Protected Monomer)

Phosphoramidite
Synthesis Protected Phosphoramidite Solid-Phase

Oligonucleotide Synthesis
Protected Oligonucleotide

on Solid Support
Deprotection

(Boc Removal)
Oligonucleotide with

5-Carboxymethoxyuridine

Click to download full resolution via product page

Workflow for incorporating 5-carboxymethoxyuridine into oligonucleotides.

Signaling Pathways
While 5-(t-Butyloxycarbonylmethoxy)uridine itself is not directly involved in biological

signaling, its deprotected form, 5-carboxymethoxyuridine, is a key component of the tRNA

modification pathway, which is crucial for translational fidelity and efficiency. The presence of

modified nucleosides in the anticodon loop of tRNA ensures correct codon recognition and

maintains the reading frame during protein synthesis.

The biosynthetic pathway of 5-carboxymethoxyuridine (cmo⁵U) and its subsequent methylation

to 5-methoxycarbonylmethoxyuridine (mcmo⁵U) in some tRNAs is an important cellular process

in many bacteria.[2][3][4]
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Biosynthetic pathway of cmo⁵U and mcmo⁵U in bacterial tRNA.
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Conclusion
5-(t-Butyloxycarbonylmethoxy)uridine is a synthetically important molecule that facilitates

the study of tRNA modifications and the development of novel RNA-based therapeutics. Its

chemical properties, particularly the presence of the acid-labile Boc protecting group, make it

an ideal building block for the incorporation of 5-carboxymethoxyuridine into oligonucleotides. A

thorough understanding of its synthesis, purification, and analytical characterization is essential

for researchers working in the fields of chemical biology, medicinal chemistry, and drug

development. Further research into the biological roles of tRNA modifications will continue to

underscore the importance of versatile synthetic intermediates like 5-(t-
Butyloxycarbonylmethoxy)uridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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